Cas no 1643953-83-6 (DL-threo-Droxidopa-d3)

• Product Name: DL-threo-Droxidopa-d3
• CAS No: 1643953-83-6
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 5065673
• Update Time: 2025-06-15

DL-threo-Droxidopa-d3 Chemical and Physical Properties

Names and Identifiers

• Droxidopa Impurity 32
• DL-threo-Droxidopa-d3

• Inchi： 1S/C9H11NO5/c10-7(9(14)15)8(13)4-1-2-5(11)6(12)3-4/h1-3,7-8,11-13H,10H2,(H,14,15)/t7-,8+/m0/s1
• InChI Key： QXWYKJLNLSIPIN-JGVFFNPUSA-N
• SMILES： [C@H](C1C([H])=C([H])C(O)=C(O)C=1[H])(O)[C@H](N)C(=O)O

Additional information on DL-threo-Droxidopa-d3

Comprehensive Analysis of DL-threo-Droxidopa-d3 (CAS No. 1643953-83-6): Applications and Research Insights

DL-threo-Droxidopa-d3 (CAS No. 1643953-83-6) is a deuterated analog of the well-known compound Droxidopa, a synthetic amino acid precursor used in neurological research. The incorporation of deuterium atoms (d3) enhances its stability and makes it a valuable tool in pharmacokinetic and metabolic studies. Researchers frequently employ DL-threo-Droxidopa-d3 as an internal standard in mass spectrometry, ensuring accurate quantification in complex biological matrices. Its unique properties align with the growing demand for isotopically labeled compounds in drug development and biomarker discovery.

The compound’s molecular structure features deuterium substitution at specific positions, which minimizes the kinetic isotope effect while improving analytical precision. This characteristic is critical for studies focusing on neurotransmitter dynamics and blood-brain barrier penetration, topics of high interest in neurodegenerative disease research. Recent publications highlight its utility in investigating Parkinson’s disease and orthostatic hypotension, addressing common search queries like "role of deuterated compounds in neurology" or "how stable isotopes improve drug testing."

From a synthetic chemistry perspective, CAS No. 1643953-83-6 represents a sophisticated example of deuterium labeling techniques. Its production involves advanced catalytic methods to ensure high isotopic purity (>98%), a parameter scrutinized in peer-reviewed journals. The compound’s stability under physiological conditions also makes it suitable for long-term in vivo tracing experiments, a hot topic in precision medicine forums.

Market trends reveal increasing searches for DL-threo-Droxidopa-d3 suppliers and custom deuterium labeling services, reflecting its expanding applications. Analytical laboratories prioritize compounds like this for LC-MS/MS method development, particularly when studying catecholamine pathways. Regulatory guidelines emphasize the need for such reference materials in FDA-compliant bioanalysis, further driving demand.

Ongoing clinical trials exploring dopamine-related disorders frequently cite deuterated analogs like DL-threo-Droxidopa-d3 as essential controls. This aligns with Google Scholar metrics showing rising interest in "deuterium in CNS drug research" and "isotope effects on drug metabolism." The compound’s role in validating biomarker assays for autonomic dysfunction also positions it at the forefront of translational research.

Quality control protocols for CAS No. 1643953-83-6 require rigorous NMR and HPLC-UV verification, topics frequently discussed in pharmaceutical chemistry webinars. Its shelf-life stability (typically >24 months at -20°C) makes it cost-effective for academic and industrial labs alike. Forum discussions often compare its performance with non-deuterated Droxidopa in enzyme kinetic studies, another trending search term.

In summary, DL-threo-Droxidopa-d3 exemplifies the intersection of isotope chemistry and neuroscience research. Its CAS registry (1643953-83-6) serves as a key identifier for researchers sourcing high-purity standards. As proteomics and metabolomics advance, this compound’s relevance in disease mechanism elucidation and therapeutic monitoring will continue to grow, answering pressing questions in modern pharmacology.